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Compound of Interest

Compound Name: LG308

Cat. No.: B12411060

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LG308 is a novel synthetic compound identified as a potent antimicrotubule agent with

significant antitumor activity, particularly in prostate cancer cells.[1] Its mechanism of action

involves the disruption of microtubule organization by inhibiting tubulin polymerization. This

leads to a mitotic phase arrest at the G2/M checkpoint and subsequent induction of apoptosis

in cancer cells.[1] Proper dissolution and storage of LG308 are critical to ensure its stability and

efficacy in experimental settings. These application notes provide detailed protocols for the

solubilization and storage of LG308 for both in vitro and in vivo research applications.

Physicochemical Properties
A summary of the key physicochemical properties of LG308 is presented in the table below.
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Property Value

Chemical Name
8-fluoro-N-phenylacetyl-1, 3, 4, 9-tetrahydro-β-

carboline

Molecular Formula C₁₉H₁₇FN₂O

Molecular Weight 308.36 g/mol

Appearance Solid powder

Dissolution Protocols
For In Vitro Applications (e.g., Cell-Based Assays)
For cellular assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a

stock solution of LG308.

Materials:

LG308 compound (solid powder)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Protocol:

Preparation of Stock Solution (20 mM):

Accurately weigh the required amount of LG308 powder. To prepare a 20 mM stock

solution, dissolve 3.08 mg of LG308 in 500 µL of DMSO. Adjust volumes as needed based

on the desired stock volume.

Aseptically add the DMSO to the vial containing the LG308 powder.
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Vortex the solution thoroughly until the compound is completely dissolved. A clear solution

with no visible particulates should be obtained. Gentle warming in a 37°C water bath can

be used to aid dissolution if necessary.

Preparation of Working Solutions:

Prepare fresh working solutions by diluting the 20 mM stock solution in the appropriate cell

culture medium to the desired final concentration immediately before use.

To minimize potential solvent toxicity, ensure the final concentration of DMSO in the cell

culture medium is kept low, typically below 0.5%.

It is crucial to include a vehicle control in all experiments, which consists of the cell culture

medium with the same final concentration of DMSO as the experimental samples.

For In Vivo Applications (e.g., Animal Studies)
For administration in animal models, LG308 should be prepared as a suspension.

Materials:

LG308 compound (solid powder)

0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile, distilled water

Sterile glass homogenizer or mortar and pestle

Sterile tubes for storage and administration

Protocol:

Preparation of LG308 Suspension:

Weigh the required amount of LG308 powder based on the desired dosing concentration

and the weight of the animals.

Prepare a sterile 0.5% solution of CMC-Na in water.
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Add a small volume of the 0.5% CMC-Na solution to the LG308 powder and grind to a fine

paste using a sterile glass homogenizer or mortar and pestle.

Gradually add the remaining volume of the 0.5% CMC-Na solution while continuously

mixing to ensure a uniform suspension.

Vortex the suspension thoroughly before each administration to ensure homogeneity.

Storage Recommendations
Proper storage is essential to maintain the chemical integrity and biological activity of LG308.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Long-term

Store in a desiccator

to protect from

moisture.

DMSO Stock Solution

(20 mM)
-20°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles. Protect from

light.

Aqueous Suspension

(in 0.5% CMC-Na)
2-8°C Prepare fresh daily

Due to the potential

for instability and

microbial growth in

aqueous suspensions,

it is recommended to

prepare this

formulation fresh on

the day of use.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general experimental workflow for preparing LG308
solutions and the signaling pathway affected by the compound.
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Caption: Workflow for LG308 preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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